Cas no 19767-44-3 (Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1))

• Product Name: Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1)
• CAS No: 19767-44-3
• MF: C₃H₁₀ClN₃S
• MW: 155.649597644806
• MDL: MFCD01724034
• CID: 2720814
• PubChem ID: 16760553
• Update Time: 2025-10-17

Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1)
• MEG, Hydrochloride
• Mercaptoethylguanidine, HCl
• N-(2-Sulfanylethyl)guanidine--hydrogen chloride (1/1)
• 1-(2-Mercaptoethyl)guanidine hydrochloride
• N-(2-sulfanylethyl)guanidine hydrochloride
• 19767-44-3
• G83038
• SCHEMBL11212847
• DTXSID10941531
• AS-78419

• MDL： MFCD01724034
• Inchi： 1S/C3H9N3S.ClH/c4-3(5)6-1-2-7;/h7H,1-2H2,(H4,4,5,6);1H
• InChI Key： QDGRANVCLYGLDL-UHFFFAOYSA-N
• SMILES： Cl.SCC/N=C(\N)/N

Computed Properties

• Exact Mass: 155.0283962 g/mol
• Monoisotopic Mass: 155.0283962 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 66.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• Molecular Weight: 155.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines

Additional information on Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1)

Research Brief on Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1) (CAS: 19767-44-3): Recent Advances and Applications

Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1) (CAS: 19767-44-3) is a chemically modified guanidine derivative with significant potential in pharmaceutical and biochemical research. Recent studies have explored its applications in drug development, protein engineering, and as a biochemical reagent. This research brief synthesizes the latest findings to provide a comprehensive overview of its properties, mechanisms, and emerging uses.

One of the key areas of interest is the compound's role as a protein denaturant and folding agent. A 2023 study published in the Journal of Biological Chemistry demonstrated its efficacy in facilitating the refolding of misfolded proteins, particularly in neurodegenerative disease models. The thiol group in its structure allows for reversible interactions with disulfide bonds, making it a valuable tool in studying protein misfolding diseases such as Alzheimer's and Parkinson's.

In drug development, Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1) has shown promise as a scaffold for novel antimicrobial agents. Research from the European Journal of Medicinal Chemistry (2024) highlighted its structural similarity to naturally occurring antimicrobial peptides, leading to the synthesis of derivatives with enhanced activity against drug-resistant bacterial strains. The hydrochloride salt form (CAS: 19767-44-3) was particularly noted for its improved solubility and bioavailability in these applications.

The compound's biochemical properties have also been investigated in nucleic acid research. A recent Nucleic Acids Research publication (2024) reported its use as a stabilizing agent for RNA in cryo-electron microscopy studies. The guanidinium group facilitates interactions with phosphate backbones, while the thiol moiety provides protection against oxidative degradation, making it particularly useful for preserving RNA structure during imaging procedures.

From a synthetic chemistry perspective, advances in the production of Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1) have been achieved through green chemistry approaches. A 2023 ACS Sustainable Chemistry & Engineering paper described a novel catalytic method for its synthesis that reduces hazardous byproducts while maintaining high yield (82%) and purity (>99%). This development addresses previous challenges in large-scale production of the compound.

Safety and toxicological studies have also progressed, with recent in vitro and in vivo data suggesting a favorable profile for research applications. The hydrochloride salt form (CAS: 19767-44-3) demonstrates reduced cytotoxicity compared to earlier guanidine derivatives, as reported in a 2024 Chemical Research in Toxicology study. However, researchers note that concentration-dependent effects warrant careful consideration in experimental design.

Looking forward, the unique properties of Guanidine, N-(2-mercaptoethyl)-, hydrochloride (1:1) position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted drug delivery systems, where its thiol group could enable conjugation to nanoparticle carriers. Additionally, its applications in biocatalysis and enzyme engineering represent promising directions for future investigation.